Cas no 1021048-00-9 (3-iso-Pentoxybenzyl alcohol)

• Product Name: 3-iso-Pentoxybenzyl alcohol
• CAS No: 1021048-00-9
• MF: C₁₂H₁₈O₂
• MW: 194.27
• MDL: MFCD11149511
• CID: 5156406
• Update Time: 2026-03-04

3-iso-Pentoxybenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• [3-(3-methylbutoxy)phenyl]methanol
• 3-iso-Pentoxybenzyl alcohol

• MDL： MFCD11149511
• Inchi： 1S/C12H18O2/c1-10(2)6-7-14-12-5-3-4-11(8-12)9-13/h3-5,8,10,13H,6-7,9H2,1-2H3
• InChI Key： GLPJHXJDLCAFBX-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(OCCC(C)C)=C1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

3-iso-Pentoxybenzyl alcohol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-iso-Pentoxybenzyl alcohol

Professional Introduction to Compound with CAS No. 1021048-00-9 and Product Name: 3-iso-Pentoxybenzyl alcohol

3-iso-Pentoxybenzyl alcohol, identified by the Chemical Abstracts Service Number (CAS No.) 1021048-00-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural motif—a benzyl alcohol derivative with an isopentyl ether substituent—has garnered attention for its potential applications in drug development, particularly in the synthesis of chiral auxiliaries and protecting groups. The molecular structure of 3-iso-Pentoxybenzyl alcohol consists of a benzene ring substituted with an isopentyl ether group at the 3-position and a hydroxymethyl (benzyl alcohol) functionality at the 1-position, making it a versatile intermediate in organic synthesis.

The utility of 3-iso-Pentoxybenzyl alcohol in modern synthetic chemistry stems from its ability to serve as a protecting group for alcohols and as a chiral auxiliary in asymmetric synthesis. The isopentyl ether moiety enhances the lipophilicity of the compound, making it particularly useful in solubilizing reactions involving hydrophobic substrates. Furthermore, the benzyl alcohol portion provides a reactive site for further functionalization, allowing for the construction of more complex molecular architectures.

In recent years, advancements in medicinal chemistry have highlighted the importance of 3-iso-Pentoxybenzyl alcohol in the development of novel therapeutic agents. Its structural features make it an attractive candidate for use in the synthesis of protease inhibitors, which are critical in treating conditions such as HIV/AIDS and cancer. For instance, researchers have explored its application in generating enantiomerically pure intermediates for protease inhibitors by leveraging its chiral properties. The ability to selectively protect and deprotect functional groups using 3-iso-Pentoxybenzyl alcohol has also been instrumental in streamlining synthetic routes, reducing side reactions, and improving overall yields.

The compound’s role in drug discovery has been further underscored by its incorporation into libraries of building blocks used in high-throughput screening (HTS) campaigns. These libraries are designed to identify lead compounds with desirable pharmacological properties rapidly. The structural diversity provided by 3-iso-Pentoxybenzyl alcohol has led to the discovery of several promising candidates that exhibit inhibitory activity against various biological targets. Moreover, its stability under a range of reaction conditions has made it a preferred choice for medicinal chemists seeking reliable synthetic tools.

From a mechanistic perspective, 3-iso-Pentoxybenzyl alcohol participates in several key transformations that are pivotal to organic synthesis. It can undergo oxidation to form benzaldehyde derivatives or reduction to yield more saturated alcohols, depending on the reaction conditions. Additionally, its ether linkage can be cleaved under acidic or basic conditions, allowing for regioselective modifications. These properties have been exploited in multi-step syntheses where precise control over functional group transformations is essential.

The industrial significance of 3-iso-Pentoxybenzyl alcohol has also been recognized by pharmaceutical companies seeking cost-effective and scalable synthetic methodologies. Its commercial availability ensures that researchers can access this compound without significant hurdles, facilitating rapid experimentation and innovation. As demand for enantiomerically pure compounds grows, the role of 3-iso-Pentoxybenzyl alcohol as a building block is expected to expand further.

Recent studies have also explored the use of 3-iso-Pentoxybenzyl alcohol in biocatalysis, where it serves as a substrate or co-factor for enzymes involved in metabolic pathways. By integrating this compound into enzymatic cascades, researchers have been able to achieve high levels of selectivity and efficiency in synthesizing complex molecules. This approach aligns with the broader trend toward green chemistry, where sustainable and environmentally friendly synthetic methods are prioritized.

The future prospects for 3-iso-Pentoxybenzyl alcohol are bright, given its versatility and adaptability across multiple domains of chemical research. As new methodologies emerge and our understanding of molecular interactions deepens, this compound will continue to play a crucial role in advancing both academic research and industrial applications. Whether used as a protecting group, chiral auxiliary, or building block, 3-iso-Pentoxybenzyl alcohol remains an indispensable tool for chemists striving to push the boundaries of synthetic possibilities.